• TMB-8
    • Cat. No.:
    • B014508
    • CAS No.:
    • 53464-72-5
    • Molecular Formula:
    • C22H38ClNO5
    • Molecular Weight:
    • 432.0 g/mol
    Description
    TMB 8 is a non-competitive antagonist of nicotinic acetylcholine receptors (nAChRs) with IC50 values of 390 and 350 nM, respectively, for human muscle-type and α3β4 subunit-containing ganglionic nAChRs expressed...
  • Propiverine Hydrochloride
    • Cat. No.:
    • B019644
    • CAS No.:
    • 54556-98-8
    • Molecular Formula:
    • C23H30ClNO3
    • Molecular Weight:
    • 403.9 g/mol
    Description
    Propiverine hydrochloride is a diarylmethane.
  • Bepridil Hydrochloride
    • Cat. No.:
    • B109759
    • CAS No.:
    • 68099-86-5
    • Molecular Formula:
    • C24H35ClN2O
    • Molecular Weight:
    • 403.0 g/mol
    Description
    Bepridil Hydrochloride is the hydrochloride salt form of bepridil, a calcium antagonist and class IV anti-arrhythmic agent. Bepridil hydrochloride blocks calcium entry through membranous calcium channels of coro...
  • TTA-A2
    • Cat. No.:
    • B611503
    • CAS No.:
    • Molecular Formula:
    • C20H21F3N2O2
    • Molecular Weight:
    • 378.4 g/mol
    Description
    TTA-A2 is a selective T-type calcium channel antagonist as a potent anticonvulsant that the Cav3.1 isoform plays a prominent role in mediating.
  • TTA-A8
    • Cat. No.:
    • B611504
    • CAS No.:
    • Molecular Formula:
    • C22H21F3N4O2
    • Molecular Weight:
    • 430.4 g/mol
    Description
    TTA-A8 is an antagonist of T-type calcium channels.
  • SR33805
    • Cat. No.:
    • B1215682
    • CAS No.:
    • 121345-64-0
    • Molecular Formula:
    • C32H40N2O5S
    • Molecular Weight:
    • 564.7 g/mol
    Description
    highly selective for vascular smooth muscle & devoid of any potent negative inotropic actions;  structure given in first source;  RN given refers to parent cpd
  • Mibefradil
    • Cat. No.:
    • B1662139
    • CAS No.:
    • 116644-53-2
    • Molecular Formula:
    • C29H38FN3O3
    • Molecular Weight:
    • 495.6 g/mol
    Description
    Mibefradil is a member of tetralins. It has a role as a T-type calcium channel blocker.
    Mibefradil was withdrawn from the market in 1998 because of potentially harmful interactions with other drugs.
    MIBEFR...
  • Amlodipine hydrochloride
    • Cat. No.:
    • B1667247
    • CAS No.:
    • 246852-07-3
    • Molecular Formula:
    • C20H26Cl2N2O5
    • Molecular Weight:
    • 445.3 g/mol
    Description
    Amlodipine hydrochloride is a salt of Amlodipine --- a medication used to lower blood pressure and prevent chest pain.
  • Amlodipine Maleate
    • Cat. No.:
    • B1667248
    • CAS No.:
    • 88150-47-4
    • Molecular Formula:
    • C24H29ClN2O9
    • Molecular Weight:
    • 524.9 g/mol
    Description
    Amlodipine Maleate is the maleate salt of amlodipine, a synthetic phenylpyridine vasodilator with antihypertensive and antianginal effects. Amlodipine inhibits the influx of extracellular calcium ions into myoca...
  • Amlodipine mesylate
    • Cat. No.:
    • B1667249
    • CAS No.:
    • 246852-12-0
    • Molecular Formula:
    • C21H29ClN2O8S
    • Molecular Weight:
    • 505.0 g/mol
    Description
    Amlodipine mesylate is an L-type calcium channel blocker.
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